Cas no 898769-03-4 (cyclohexyl-(2-methylsulfanylphenyl)methanone)

• Product Name: cyclohexyl-(2-methylsulfanylphenyl)methanone
• CAS No: 898769-03-4
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• MDL: MFCD03841348
• CID: 869883
• PubChem ID: 24724192
• Update Time: 2025-04-19

cyclohexyl-(2-methylsulfanylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-(2-methylsulfanylphenyl)methanone
• Cyclohexyl 2-thiomethylphenyl ketone
• 898769-03-4
• MFCD03841348
• cyclohexyl(2-(methylthio)phenyl)methanone
• DTXSID10642591
• AKOS016019944
• Cyclohexyl[2-(methylsulfanyl)phenyl]methanone

• MDL： MFCD03841348
• Inchi： 1S/C14H18OS/c1-16-13-10-6-5-9-12(13)14(15)11-7-3-2-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3
• InChI Key： MXGUWSTWWGNBGK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 234.10800
• Monoisotopic Mass: 234.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.17150